Cas no 1782418-76-1 (4-(Difluoromethyl)piperidine-4-carboxylic acid)

• Product Name: 4-(Difluoromethyl)piperidine-4-carboxylic acid
• CAS No: 1782418-76-1
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5760119
• PubChem ID: 84767758
• Update Time: 2025-05-26

4-(Difluoromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)piperidine-4-carboxylic acid
• 1782418-76-1
• EN300-713919
• 4-(Difluoromethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C7H11F2NO2/c8-5(9)7(6(11)12)1-3-10-4-2-7/h5,10H,1-4H2,(H,11,12)
• InChI Key： DLUCUAKXUMSPAT-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CCNCC1)F

Computed Properties

• Exact Mass: 179.07578492g/mol
• Monoisotopic Mass: 179.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(Difluoromethyl)piperidine-4-carboxylic acid

Introduction to 4-(Difluoromethyl)piperidine-4-carboxylic acid (CAS No. 1782418-76-1)

4-(Difluoromethyl)piperidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1782418-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of a difluoromethyl group at the 4-position and a carboxylic acid functional group at the 4-position of the piperidine ring imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This modification is frequently employed in medicinal chemistry to improve pharmacokinetic profiles, such as prolonging half-life and reducing susceptibility to enzymatic degradation. The carboxylic acid moiety further extends the compound's utility as a synthetic precursor, allowing for further derivatization through esterification, amidation, or other carboxylate-based reactions. These features make 4-(Difluoromethyl)piperidine-4-carboxylic acid a versatile building block for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating fluorinated substituents. Piperidine-based scaffolds are widely recognized for their role in producing drugs with enhanced solubility, bioavailability, and target specificity. For instance, several FDA-approved medications, including antiviral and anticancer agents, incorporate piperidine moieties into their molecular structure. The introduction of fluorine atoms into these systems often leads to improved pharmacological properties, such as increased lipophilicity and reduced metabolic clearance.

Current research in the field of medicinal chemistry highlights the importance of 4-(Difluoromethyl)piperidine-4-carboxylic acid in the design of next-generation therapeutics. One notable area of investigation involves its application in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cellular signaling pathways, and their dysregulation is often associated with disease states. By modifying the piperidine core with a difluoromethyl group, researchers aim to enhance binding interactions with kinase active sites while minimizing off-target effects. Preliminary studies suggest that compounds derived from this scaffold exhibit promising inhibitory activity against various kinases.

Another emerging application of 4-(Difluoromethyl)piperidine-4-carboxylic acid is in the synthesis of antiviral agents. The unique structural features of this compound allow for selective interaction with viral proteases and polymerases, thereby inhibiting viral replication. For example, fluorinated piperidine derivatives have shown potential against RNA viruses such as influenza and HIV by disrupting critical enzymatic processes. The stability conferred by the difluoromethyl group ensures that these compounds remain active under physiological conditions, enhancing their therapeutic efficacy.

The synthetic pathways for preparing 4-(Difluoromethyl)piperidine-4-carboxylic acid have also been optimized to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations starting from commercially available precursors such as piperidine derivatives. Key steps typically include halogenation followed by introduction of the difluoromethyl group via cross-coupling reactions or direct fluorination techniques. The final step often involves carboxylation to install the carboxylic acid functionality at the 4-position of the ring. Advances in catalytic systems have enabled more efficient and sustainable synthesis methods, aligning with green chemistry principles.

The chemical properties of 4-(Difluoromethyl)piperidine-4-carboxylic acid, including its solubility profile and stability under various conditions, make it an attractive candidate for further pharmaceutical development. Solubility is a critical factor in drug formulation, as it influences bioavailability and therapeutic delivery. The presence of both polar (carboxylic acid) and non-polar (difluoromethyl) functional groups allows for modulation of solubility through salt formation or prodrug strategies. Additionally, its stability under storage conditions ensures long-term shelf life without degradation.

In conclusion,4-(Difluoromethyl)piperidine-4-carboxylic acid (CAS No. 1782418-76-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug design. Its role as an intermediate in synthesizing kinase inhibitors and antiviral agents underscores its importance in addressing critical therapeutic challenges. As research continues to uncover new biological targets and mechanisms,this compound is poised to play an integral role in future drug development efforts, offering innovative solutions for treating complex diseases.